Dimethyltubocurarine Iodide
Dimethyltubocurarine Iodide
Brand Name:
Vulcanchem
CAS No.:
36653-49-3
VCID:
VC0032826
InChI:
InChI=1S/C39H45N2O6.HI/c1-40-16-14-26-21-33(43-5)35-23-29(26)30(40)18-24-8-11-28(12-9-24)46-39-37-27(22-36(44-6)38(39)45-7)15-17-41(2,3)31(37)19-25-10-13-32(42-4)34(20-25)47-35;/h8-13,20-23,30-31H,14-19H2,1-7H3;1H/q+1;/p-1/t30-,31+;/m0./s1
SMILES:
CN1CCC2=CC(=C3C=C2C1CC4=CC=C(C=C4)OC5=C6C(CC7=CC(=C(C=C7)OC)O3)[N+](CCC6=CC(=C5OC)OC)(C)C)OC.[I-]
Molecular Formula:
C₃₉H₄₅IN₂O₆
Molecular Weight:
764.69
Dimethyltubocurarine Iodide
CAS No.: 36653-49-3
Cat. No.: VC0032826
Molecular Formula: C₃₉H₄₅IN₂O₆
Molecular Weight: 764.69
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 36653-49-3 |
|---|---|
| Molecular Formula | C₃₉H₄₅IN₂O₆ |
| Molecular Weight | 764.69 |
| IUPAC Name | (1S,16R)-9,10,21,25-tetramethoxy-15,15,30-trimethyl-7,23-dioxa-30-aza-15-azoniaheptacyclo[22.6.2.23,6.18,12.118,22.027,31.016,34]hexatriaconta-3(36),4,6(35),8(34),9,11,18(33),19,21,24,26,31-dodecaene;iodide |
| Standard InChI | InChI=1S/C39H45N2O6.HI/c1-40-16-14-26-21-33(43-5)35-23-29(26)30(40)18-24-8-11-28(12-9-24)46-39-37-27(22-36(44-6)38(39)45-7)15-17-41(2,3)31(37)19-25-10-13-32(42-4)34(20-25)47-35;/h8-13,20-23,30-31H,14-19H2,1-7H3;1H/q+1;/p-1/t30-,31+;/m0./s1 |
| SMILES | CN1CCC2=CC(=C3C=C2C1CC4=CC=C(C=C4)OC5=C6C(CC7=CC(=C(C=C7)OC)O3)[N+](CCC6=CC(=C5OC)OC)(C)C)OC.[I-] |
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